Cas no 921770-80-1 (3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-)

• Product name: 3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
• CAS No: 921770-80-1
• MF: C₁₄H₂₂O₃
• MW: 238.32268
• CID: 743209
• PubChem ID: 15946917

3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
• 921770-80-1
• DTXSID40580199
• (1R,5R)-5-(1,4-Dioxaspiro[4.5]decan-2-yl)cyclohex-3-en-1-ol

• Inchi： InChI=1S/C14H22O3/c15-12-6-4-5-11(9-12)13-10-16-14(17-13)7-2-1-3-8-14/h4-5,11-13,15H,1-3,6-10H2/t11-,12+,13+/m0/s1
• InChI Key： ULXXBEMEBOXUCK-YNEHKIRRSA-N
• SMILES： C1CCC2(CC1)OCC(O2)C3CC(CC=C3)O

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 2.2